Cas no 1361742-46-2 (3-(2,4-Dichlorophenyl)-5-methoxypyridine-4-acetonitrile)

• Product Name: 3-(2,4-Dichlorophenyl)-5-methoxypyridine-4-acetonitrile
• CAS No: 1361742-46-2
• MF: C₁₄H₁₀Cl₂N₂O
• MW: 293.148001194
• CID: 4912729
• Update Time: 2025-05-22

3-(2,4-Dichlorophenyl)-5-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenyl)-5-methoxypyridine-4-acetonitrile

• Inchi： 1S/C14H10Cl2N2O/c1-19-14-8-18-7-12(11(14)4-5-17)10-3-2-9(15)6-13(10)16/h2-3,6-8H,4H2,1H3
• InChI Key： ADDBEJIGIRNQGF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NC=C(C=1CC#N)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 45.9

Additional information on 3-(2,4-Dichlorophenyl)-5-methoxypyridine-4-acetonitrile

Research Briefing on 3-(2,4-Dichlorophenyl)-5-methoxypyridine-4-acetonitrile (CAS: 1361742-46-2)

In recent years, the compound 3-(2,4-Dichlorophenyl)-5-methoxypyridine-4-acetonitrile (CAS: 1361742-46-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of dichlorophenyl and methoxypyridine moieties suggests its relevance in targeting specific biological pathways, particularly those involving inflammation and oncology. This briefing aims to synthesize the latest findings on this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthetic pathways for 3-(2,4-Dichlorophenyl)-5-methoxypyridine-4-acetonitrile, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly reduces byproduct formation, achieving a yield of over 85%. This advancement is critical for scaling up production, which is essential for further preclinical and clinical evaluations. Additionally, the compound's stability under various physiological conditions has been assessed, confirming its suitability for oral administration.

From a pharmacological perspective, 3-(2,4-Dichlorophenyl)-5-methoxypyridine-4-acetonitrile has demonstrated potent inhibitory effects on specific kinases involved in inflammatory responses. In vitro studies using human cell lines have shown a dose-dependent reduction in pro-inflammatory cytokines, suggesting its potential as a treatment for chronic inflammatory diseases such as rheumatoid arthritis. Furthermore, preliminary in vivo studies in murine models have corroborated these findings, with significant reductions in inflammation markers observed at non-toxic doses.

In the realm of oncology, this compound has exhibited selective cytotoxicity against certain cancer cell lines, particularly those with upregulated kinase activity. A 2024 study published in Cancer Research highlighted its ability to induce apoptosis in triple-negative breast cancer cells, a subtype known for its resistance to conventional therapies. The mechanism appears to involve the disruption of mitochondrial membrane potential and subsequent activation of caspase pathways. These findings position 3-(2,4-Dichlorophenyl)-5-methoxypyridine-4-acetonitrile as a promising candidate for further investigation in targeted cancer therapies.

Despite these promising results, challenges remain in the development of 3-(2,4-Dichlorophenyl)-5-methoxypyridine-4-acetonitrile as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability, necessitating formulation improvements to enhance absorption. Additionally, while toxicity profiles in animal models have been favorable, comprehensive safety assessments in humans are yet to be conducted. Future research directions include the exploration of derivative compounds to optimize efficacy and reduce potential side effects.

In conclusion, 3-(2,4-Dichlorophenyl)-5-methoxypyridine-4-acetonitrile represents a compelling area of research in chemical biology and drug development. Its dual potential in addressing inflammatory diseases and certain cancers underscores the importance of continued investigation. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound through the drug development pipeline, potentially leading to novel therapeutic options for patients with limited treatment alternatives.